Cas no 1806257-07-7 (Methyl 2-(aminomethyl)-5-fluoro-3-(trifluoromethoxy)pyridine-6-acetate)

• Product Name: Methyl 2-(aminomethyl)-5-fluoro-3-(trifluoromethoxy)pyridine-6-acetate
• CAS No: 1806257-07-7
• MF: C₁₀H₁₀F₄N₂O₃
• MW: 282.191616535187
• CID: 4829610
• Update Time: 2025-09-28

Methyl 2-(aminomethyl)-5-fluoro-3-(trifluoromethoxy)pyridine-6-acetate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-(aminomethyl)-5-fluoro-3-(trifluoromethoxy)pyridine-6-acetate

• Inchi： 1S/C10H10F4N2O3/c1-18-9(17)3-6-5(11)2-8(7(4-15)16-6)19-10(12,13)14/h2H,3-4,15H2,1H3
• InChI Key： XCJUUSOOMUGDFP-UHFFFAOYSA-N
• SMILES： FC1C=C(C(CN)=NC=1CC(=O)OC)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 314
• XLogP3: 0.9
• Topological Polar Surface Area: 74.4

Additional information on Methyl 2-(aminomethyl)-5-fluoro-3-(trifluoromethoxy)pyridine-6-acetate

Methyl 2-(aminomethyl)-5-fluoro-3-(trifluoromethoxy)pyridine-6-acetate (CAS No. 1806257-07-7): A Comprehensive Overview

Methyl 2-(aminomethyl)-5-fluoro-3-(trifluoromethoxy)pyridine-6-acetate, identified by its CAS number 1806257-07-7, is a compound of significant interest in the field of pharmaceutical chemistry. This compound belongs to the pyridine class, which is renowned for its diverse biological activities and applications in drug development. The structural features of this molecule, particularly the presence of an amino methyl group, a fluoro substituent, and a trifluoromethoxy group, contribute to its unique chemical properties and potential therapeutic benefits.

The< strong>fluoro substituent in the pyridine ring is a key feature that enhances the metabolic stability and binding affinity of the compound. Fluorinated pyridines are frequently incorporated into pharmaceuticals due to their ability to improve pharmacokinetic profiles. In particular, the 5-fluoro-3-(trifluoromethoxy) moiety is known to enhance the lipophilicity and binding interactions with biological targets, making it a valuable component in drug design.

The< strong>aminomethyl group at the 2-position of the pyridine ring introduces a nucleophilic center that can participate in various chemical reactions, including nucleophilic substitution and condensation reactions. This functionality makes the compound a versatile intermediate in synthetic chemistry, allowing for further derivatization to produce more complex molecules. The presence of an acetate group at the 6-position adds another layer of reactivity, enabling esterification and hydrolysis reactions that can be exploited in synthetic pathways.

In recent years, there has been growing interest in developing novel therapeutic agents based on pyridine derivatives. The compound Methyl 2-(aminomethyl)-5-fluoro-3-(trifluoromethoxy)pyridine-6-acetate has shown promise in preclinical studies as a potential lead compound for various therapeutic applications. Its structural motifs are reminiscent of known bioactive molecules, suggesting that it may exhibit similar pharmacological effects.

One of the most compelling aspects of this compound is its potential as a precursor for kinase inhibitors. Kinases are enzymes that play crucial roles in cell signaling pathways and are often targeted by therapeutic agents. The combination of fluoro and trifluoromethoxy groups in the< strong>pyridine core can enhance binding affinity to kinase active sites, making this compound a promising candidate for further development. Additionally, the< strong>aminomethyl group provides a handle for further functionalization, allowing chemists to fine-tune the properties of the molecule for optimal activity.

Epidemiological studies have also highlighted the importance of fluorinated compounds in modern medicine. The introduction of fluorine atoms into drug molecules can lead to improved pharmacokinetic properties, including increased bioavailability and reduced metabolic clearance. The< strong>fluoro substituent in Methyl 2-(aminomethyl)-5-fluoro-3-(trifluoromethoxy)pyridine-6-acetate is likely responsible for many of these beneficial effects, making it an attractive scaffold for drug discovery.

The< strong>trifluoromethoxy group is another critical feature of this compound that contributes to its potential therapeutic utility. This moiety is known to enhance binding interactions with biological targets by increasing lipophilicity and reducing polarizability. The trifluoromethoxy group is frequently found in approved drugs due to its ability to improve pharmacokinetic profiles and binding affinity. In Methyl 2-(aminomethyl)-5-fluoro-3-(trifluoromethoxy)pyridine-6-acetate, this group is positioned strategically on the< strong>pyridine ring to maximize its impact on binding interactions.

Synthetic methodologies have been developed to efficiently prepare Methyl 2-(aminomethyl)-5-fluoro-3-(trifluoromethoxy)pyridine-6-acetate from readily available starting materials. These synthetic routes often involve multi-step processes that incorporate key functional groups such as the amino methyl group, fluoro substituent, and trifluoromethoxy group. The use of advanced synthetic techniques ensures high yields and purity, which are essential for pharmaceutical applications.

The biological activity of Methyl 2-(aminomethyl)-5-fluoro-3-(trifluoromethoxy)pyridine-6-acetate has been explored in various preclinical models. Initial studies have shown that this compound exhibits inhibitory activity against certain kinases, suggesting its potential as a lead compound for drug development. Further research is needed to fully characterize its pharmacological effects and identify any potential side effects or toxicities.

The< strong>Methyl acetate moiety at the 6-position of the pyridine ring provides additional opportunities for chemical modification. Ester groups are commonly used in drug design due to their ability to modulate solubility and metabolic stability. By varying the ester group or introducing other functional groups at this position, chemists can fine-tune the properties of Methyl 2-(aminomethyl)-5-fluoro-3-(trifluoromethoxy)pyridine-6-acetate for specific applications.

In conclusion, Methyl 2-(aminomethyl)-5-fluoro-3-(trifluoromethoxy)pyridine-6-acetate (CAS No. 1806257-07-7) is a promising compound with significant potential in pharmaceutical chemistry. Its unique structural features, including fluoro and trifluoromethoxy substituents, make it an attractive scaffold for drug discovery. Further research is warranted to explore its biological activity and develop novel therapeutic agents based on this molecule.